Cas no 1507101-66-7 (Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate)
1507101-66-7 structure
Product Name:Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate
CAS No:1507101-66-7
MF:C10H17N3O2
MW:211.260882139206
CID:5785322
PubChem ID:79623892
Update Time:2023-12-26
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 1507101-66-7
- AKOS018180432
- CS-0346696
- Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate
- EN300-1105570
- 1H-Pyrazole-1-propanoic acid, 3-amino-α,α,4-trimethyl-, methyl ester
-
- Inchi： 1S/C10H17N3O2/c1-7-5-13(12-8(7)11)6-10(2,3)9(14)15-4/h5H,6H2,1-4H3,(H2,11,12)
- InChI Key： STLVBVWKJMWHIG-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)(C)CN1C=C(C)C(N)=N1)=O
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 349.1±32.0 °C(Predicted)
- pka: 3.70±0.10(Predicted)
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105570-0.05g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.1g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.25g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1105570-1.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 1g |
$1100.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-2.5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1105570-5.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 5g |
$3189.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-10.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 10g |
$4729.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-1g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1105570-5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 5g |
$2650.0 | 2023-10-27 |
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
1507101-66-7 (Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
